Cas no 1177093-22-9 (2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride)

• Product Name: 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride
• CAS No: 1177093-22-9
• MF: C₁₁H₂₀ClN₅O₃
• MW: 305.761200904846
• CID: 1077958
• PubChem ID: 46172868
• Update Time: 2025-05-22

2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride
• 1177093-22-9
• A925606
• 2-[4-(4,6-dimethoxy-1,3,5-triazin-2-yl)piperazin-1-yl]ethanol;hydrochloride
• 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)piperazin-1-yl)ethanol hydrochloride
• 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)piperazin-1-yl)ethanolhydrochloride

• MDL： MFCD09864991
• Inchi： 1S/C11H19N5O3.ClH/c1-18-10-12-9(13-11(14-10)19-2)16-5-3-15(4-6-16)7-8-17;/h17H,3-8H2,1-2H3;1H
• InChI Key： KEXLFWKQRLPSEL-UHFFFAOYSA-N
• SMILES： Cl.OCCN1CCN(C2N=C(N=C(N=2)OC)OC)CC1

Computed Properties

• Exact Mass: 305.1254672g/mol
• Monoisotopic Mass: 305.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride

Compound 1177093-22-9: 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride

The compound with CAS No. 1177093-22-9, known as 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeted therapies and biomedical applications.

Chemical Structure and Synthesis: The molecular structure of this compound is characterized by a piperazine ring substituted with a 4,6-dimethoxytriazine moiety and an ethanol group. The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring scalability for potential large-scale production.

Biological Activity and Pharmacology: Recent findings suggest that 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yl)ethanol hydrochloride exhibits potent antiproliferative activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cellular signaling pathways makes it a promising candidate for anticancer drug development. Additionally, studies have demonstrated its potential as a neuroprotective agent, showing efficacy in models of neurodegenerative diseases such as Alzheimer's disease.

Mechanism of Action: The compound's mechanism of action involves the modulation of protein kinase activity, particularly targeting kinases implicated in cancer progression and neuronal damage. Its interaction with these enzymes is mediated by the triazine ring, which acts as a scaffold for binding. This unique interaction highlights the importance of the compound's structural features in determining its biological activity.

Clinical Applications and Safety: Preclinical studies have indicated that this compound has a favorable safety profile with minimal toxicity at therapeutic doses. Its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been thoroughly investigated. These studies suggest that the compound has good bioavailability and is suitable for oral administration.

Future Directions: Ongoing research is focused on further elucidating the molecular mechanisms underlying the compound's biological effects. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential for personalized medicine, particularly in the context of precision oncology. Additionally, efforts are underway to explore its utility in other therapeutic areas such as inflammatory diseases and viral infections.

In conclusion, Compound 1177093-22-9: 2-(4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-piperazin-1-yli)ethanol hydrochloride represents a significant advancement in chemical research with broad implications for drug development. Its unique structure, coupled with its demonstrated biological activity and safety profile, positions it as a leading candidate for addressing unmet medical needs across multiple therapeutic areas.